Cas no 1578245-90-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline is a boronic ester derivative of isoquinoline, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl systems. The chloro substituent at the 3-position offers additional reactivity for further functionalization, while the dioxaborolane group ensures controlled reactivity in palladium-catalyzed transformations. This compound is particularly valuable for the synthesis of complex molecules, including pharmaceuticals and agrochemicals, due to its balanced reactivity and structural flexibility. Proper storage under inert conditions is recommended to maintain its integrity.

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline structure

1578245-90-5 structure

Product Name:3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline

CAS No:1578245-90-5

MF:C₁₅H₁₇BClNO₂

MW:289.564983129501

CID:4821736

Update Time:2025-06-27

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- Inchi： 1S/C15H17BClNO2/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-10-9-18-13(17)8-11(10)12/h5-9H,1-4H3
- InChI Key： ZZJSCIHHCWEXOB-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=N1)C=CC=C2B1OC(C)(C)C(C)(C)O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 361
Topological Polar Surface Area: 31.4

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009700-1g	3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	1g	$1,022.42	2022-04-02
Aaron	AR023S0D-50mg	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	50mg	$317.00	2025-02-15
Aaron	AR023S0D-100mg	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	100mg	$461.00	2025-02-15
Aaron	AR023S0D-250mg	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	250mg	$647.00	2025-02-15
Aaron	AR023S0D-500mg	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	500mg	$1006.00	2025-02-15
Aaron	AR023S0D-1g	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	1g	$1282.00	2025-02-15
Aaron	AR023S0D-2.5g	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	2.5g	$2488.00	2023-12-15
Aaron	AR023S0D-5g	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	5g	$3669.00	2023-12-15
Aaron	AR023S0D-10g	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	10g	$5428.00	2023-12-15
1PlusChem	1P023RS1-50mg	3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1578245-90-5	95%	50mg	$315.00	2024-06-20